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Compound of Interest

Hexadecenyl-2-hydroxy-sn-
Compound Name:
glycero-3-PC

Cat. No.: B1250746

This guide provides immediate safety, handling, and disposal protocols for Hexadecenyl-2-
hydroxy-sn-glycero-3-PC (also known as C16(Plasm) LPC), CAS No. 97802-53-4. The
information is tailored for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Immediate Safety Information

According to its Safety Data Sheet (SDS), Hexadecenyl-2-hydroxy-sn-glycero-3-PC is not
classified as a hazardous substance under the Globally Harmonized System (GHS). It holds
the lowest possible hazard ratings (0 out of 4) for health, flammability, and reactivity from both
the National Fire Protection Association (NFPA) and the Hazardous Materials Identification
System (HMIS). Despite its low hazard profile, adherence to standard laboratory safety
protocols is essential.

First Aid:
o Eye Contact: Rinse opened eyes for several minutes under running water.

o Skin Contact: The product is generally not an irritant; wash the affected area with soap and
water.

 Inhalation: Move to an area with fresh air. Consult a doctor if you experience any complaints.
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 Ingestion: If symptoms persist after swallowing, consult a doctor.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety. If the compound
is dissolved in a hazardous solvent, the PPE requirements must be adjusted to provide
protection against the solvent.

Protection Type Equipment Specification & Rationale

o Required at all times in the
) Safety Glasses with Side
Eye Protection ] laboratory to protect from
Shields or Safety Goggles
splashes.

Standard disposable nitrile
gloves are recommended for
incidental contact.[1][2] The
SDS does not specify a glove
material, but nitrile gloves
Hand Protection Nitrile Gloves provide adequate protection
against a wide range of
chemicals for splash contact.
[11[2][3] If prolonged contact is
anticipated or if using a
hazardous solvent, consult a

glove compatibility chart.

A standard lab coat should be
Body Protection Laboratory Coat worn to protect skin and

personal clothing.

No respiratory protection is
) ) required when handling the
Respiratory Not Required
substance under normal

conditions.

Operational and Disposal Plans
Handling and Storage Protocol
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Lipids containing unsaturated fatty acids are susceptible to oxidation.[4] Proper storage and
handling are critical to maintain the integrity of the compound.

Storage:

e Solid Form: Store the powdered compound at -20°C in a tightly sealed glass container.[5]
Before opening, allow the container to warm to room temperature to prevent condensation,
which can cause hydrolysis.[5]

o Organic Solvent: Store solutions at -20°C in a glass vial with a Teflon-lined cap.[4][5] Purge
the headspace with an inert gas like nitrogen or argon to prevent oxidation.[5] Do not store
organic solutions in plastic containers, as this can leach impurities.[4][5]

Procedure for Preparing a Solution:

e Preparation: Ensure all necessary PPE is worn. Perform manipulations in a clean,
designated area.

» Weighing (Solid): Allow the container to equilibrate to room temperature before opening.
Weigh the desired amount of powder quickly to minimize exposure to air and moisture.[5]

» Dissolving: Add the appropriate solvent (e.g., DMSO, Ethanol) to the powder. Use glass or
stainless steel tools for all transfers.[5] Plastic pipette tips should be avoided when handling
lipids in organic solvents.[4]

o Storage: Once dissolved, blanket the solution with nitrogen or argon, seal the glass container
tightly, and store at -20°C.[5]

Disposal Plan

As a non-hazardous substance, disposal is straightforward but must comply with local
regulations.

o Small Quantities: The SDS indicates that small quantities of the substance can be disposed
of with household waste. For a laboratory setting, this translates to disposal as regular, non-
hazardous solid waste.[6][7]
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» Contaminated Materials: Dispose of items with minimal contamination (e.g., nitrile gloves,
weigh boats) in the regular laboratory trash, provided they are not contaminated with other
hazardous materials.

o Empty Containers: Deface or remove the label from the original container. Dispose of the
empty, rinsed container in the regular trash or glass recycling bin, according to your
institution's guidelines.[6]

o Large Quantities/Solutions: For larger quantities or solutions, consult your institution's
Environmental Health & Safety (EHS) office for guidance on non-hazardous chemical waste
disposal.[7][8] Never pour organic solutions down the drain.

Workflow Visualization

The following diagram illustrates the complete handling lifecycle for Hexadecenyl-2-hydroxy-
sn-glycero-3-PC in a research setting.
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Preparation & Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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